Cas no 10031-88-6 (2-Heptenal, 2-ethyl-)

• Product Name: 2-Heptenal, 2-ethyl-
• CAS No: 10031-88-6
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 166825
• PubChem ID: 6435838
• Update Time: 2025-04-19

2-Heptenal, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptenal, 2-ethyl-
• 2-Ethyl-2-heptenal
• (2E)-2-ethylhept-2-enal
• 2-ETHYLHEPT-2-ENAL
• 2-Hepten-1-al, 2-ethyl-
• 2-Heptenal, 2-ethyl-, (E)-
• 02V559K729
• CHEBI:195705
• 34210-19-0
• 10031-88-6
• FEMA No. 2438
• Q27231544
• 2-ETHYL-2-HEPTENAL [FHFI]
• 2-Ethyl-2-heptenal, trans-
• UNII-02V559K729
• 2-Ethyl-2-hepten-1-al
• trans-2-Ethyl-2-heptenal
• alpha-Ethyl-beta-butylacrolein
• (E)-2-ethylhept-2-enal
• SCHEMBL670347
• 2-Ethyl-3-butylacrolein
• 2-HEPTENAL, 2-ETHYL-, (2E)-

• Inchi： 1S/C9H16O/c1-3-5-6-7-9(4-2)8-10/h7-8H,3-6H2,1-2H3/b9-7+
• InChI Key： RKQKOUYEJBHOFR-VQHVLOKHSA-N
• SMILES： O=C/C(/CC)=C/CCCC

Computed Properties

• Exact Mass: 140.12
• Monoisotopic Mass: 140.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.9

Experimental Properties

• Density: 0.835
• Boiling Point: 203.9°Cat760mmHg
• Flash Point: 59.1°C
• Refractive Index: 1.435
• FEMA: 2438 | 2-ETHYL-2-HEPTENAL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes